1-Chloro-2-fluoro-4-(methoxymethoxy)benzene

• IUPAC Name: 1-chloro-2-fluoro-4-(methoxymethoxy)benzene
• InChI: InChI=1S/C8H8ClFO2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key: UYGKADZIQNEDID-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=C(C=C1)Cl)F
• Molecular Formula: C8H8ClFO2
• Molecular Weight: 190.60 g/mol

Description

1-Chloro-2-fluoro-4-(methoxymethoxy)benzene is a chemical compound with the molecular weight of 190.6. The IUPAC name for this compound is 1-chloro-2-fluoro-4-(methoxymethoxy)benzene. The InChI code for this compound is 1S/C8H8ClFO2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3.

Molecular Structure Analysis

The molecular structure of 1-Chloro-2-fluoro-4-(methoxymethoxy)benzene can be represented by the InChI code 1S/C8H8ClFO2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3.

Physical And Chemical Properties Analysis

1-Chloro-2-fluoro-4-(methoxymethoxy)benzene has a molecular weight of 190.6. The compound is stored at a temperature of 2-8°C. It is a liquid at room temperature.

Scientific Research Applications

Synthesis and Reactivity

1-Chloro-2-fluoro-4-(methoxymethoxy)benzene and its derivatives are primarily utilized in synthetic organic chemistry. They serve as starting materials or intermediates in various chemical reactions. For instance, related compounds have been used in the preparation of 2-fluoro-3-alkoxy-1,3-butadienes, showcasing their utility in generating dienes that undergo smooth cycloaddition reactions, highlighting their relevance in synthetic strategies for complex molecular constructions (Patrick, Rogers, & Gorrell, 2002). Similarly, related compounds have been investigated for their photophysical properties and reaction mechanisms, such as in the study of photocyclization reactions of dibenzoylmethane derivatives, providing insights into the photochemical behavior of these compounds and their potential applications in materials science or photochemistry (Wang, Guo, Wang, & Ma, 2021).

Antimicrobial Activity

Certain derivatives of 1-Chloro-2-fluoro-4-(methoxymethoxy)benzene have exhibited potent antimicrobial properties. For example, compounds carrying fluoro, bromo, methoxy, nitro, methyl, and chloro groups on the benzene ring have shown significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi, often outperforming reference drugs. This highlights their potential in developing new antimicrobial agents (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011).

Structural and Crystallographic Studies

The compound and its related analogs have been subjects of various structural and crystallographic analyses. Studies have detailed their molecular conformations, crystal structures, and intermolecular interactions, providing valuable information for understanding their chemical behavior and properties. For instance, the analysis of ethyl 2-amino-4-(4-fluorophenyl)-6-methoxy-4H-benzo[h]chromene-3-carboxylate elucidates its molecular geometry, hydrogen bonding patterns, and crystal packing, contributing to the field of crystallography and material science (El-Agrody, Al-Omar, Amr, Chia, & Fun, 2012).

Catalysis and Reaction Mechanisms

Related compounds have been used to investigate various catalytic processes and reaction mechanisms. For instance, studies on the Buchner addition of carbenes to arenes and the analysis of reaction rates, valence isomers, and reaction intermediates offer insights into the complexities of chemical reactions and the potential for developing new synthetic methodologies (Mbuvi & Woo, 2009).

Safety And Hazards

The safety information for 1-Chloro-2-fluoro-4-(methoxymethoxy)benzene indicates that it has the GHS07 pictogram. The hazard statements are H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.